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Compound of Interest

Compound Name: (4-Aminocyclohexyl)methanol

Cat. No.: B2426508

For the discerning researcher, scientist, and drug development professional, the selection of
the appropriate building blocks is a critical decision that profoundly influences the efficiency,
stereoselectivity, and ultimate success of a synthetic route. Among the versatile synthons
available, amino alcohols represent a cornerstone class of compounds, valued for their
bifunctionality which allows for their application as intermediates, chiral auxiliaries, and
catalysts. This guide provides an in-depth technical comparison of (4-
Aminocyclohexyl)methanol with other prominent amino alcohols, namely the acyclic
ethanolamine and the sterically hindered 2-amino-2-methyl-1-propanol. Our analysis is
grounded in experimental data to provide an objective assessment of their respective
performances in key synthetic applications.

Introduction to (4-Aminocyclohexyl)methanol: A
Cycloaliphatic Amino Alcohol

(4-Aminocyclohexyl)methanol is an organic compound featuring a cyclohexane ring
substituted with both an amino group and a hydroxymethyl group.[1][2] This bifunctional nature,
with the amine and alcohol moieties held in a specific spatial relationship by the rigid
cyclohexane backbone, imparts unique chemical properties and reactivity. The compound
exists as cis and trans diastereomers, with the trans isomer being particularly significant in
pharmaceutical synthesis due to its well-defined stereochemistry.[3][4]
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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